![molecular formula C21H14N4O2S B2512421 6-[(4-Nitrobenzyl)thio]benzimidazo[1,2-c]quinazoline CAS No. 688792-74-7](/img/structure/B2512421.png)
6-[(4-Nitrobenzyl)thio]benzimidazo[1,2-c]quinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “6-[(4-Nitrobenzyl)thio]benzimidazo[1,2-c]quinazoline” is characterized by the presence of a benzimidazo[1,2-c]quinazoline core, which is a fused ring system incorporating benzimidazole and quinazoline.Scientific Research Applications
- Application : These compounds have demonstrated potent antiproliferative and proapoptotic activity against breast (MCF-7) and lung (A549) cancer cell lines . They occupy the ATP-binding site and neighboring hydrophobic pocket, showing affinity and selectivity toward VEGFR2 (vascular endothelial growth factor receptor 2).
Anticancer Agents
Future Directions
The future directions for “6-[(4-Nitrobenzyl)thio]benzimidazo[1,2-c]quinazoline” and similar compounds could involve further exploration of their antimicrobial activities, given the promising results seen in related compounds . Additionally, their potential interactions with biopolymers could be further investigated for potential therapeutic applications .
Mechanism of Action
Target of Action
Benzimidazole derivatives, which “6-[(4-Nitrobenzyl)thio]benzimidazo[1,2-c]quinazoline” is a part of, are known to have a wide range of biological activities. They are found in many pharmaceutical products and have been used as antitumor, antimicrobial, antioxidant, anti-inflammatory, antitubercular, anticancer, antihypertensive, anticonvulsant, antiviral, antimalarial, antiapoptotic, and anti-proliferative agents . .
Mode of Action
Benzimidazole derivatives often exert their effects by interacting with biological targets such as enzymes or receptors, leading to changes in cellular processes .
Biochemical Pathways
Without specific studies on “6-[(4-Nitrobenzyl)thio]benzimidazo[1,2-c]quinazoline”, it’s difficult to determine the exact biochemical pathways it affects. Benzimidazole derivatives can affect a variety of biochemical pathways depending on their specific structures and targets .
Pharmacokinetics
These properties can vary widely among different compounds and are influenced by factors such as the compound’s chemical structure and the patient’s physiology .
Result of Action
Benzimidazole derivatives can have a wide range of effects depending on their specific targets and mode of action .
properties
IUPAC Name |
6-[(4-nitrophenyl)methylsulfanyl]benzimidazolo[1,2-c]quinazoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14N4O2S/c26-25(27)15-11-9-14(10-12-15)13-28-21-23-17-6-2-1-5-16(17)20-22-18-7-3-4-8-19(18)24(20)21/h1-12H,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGLUMQPHFVLSLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=NC4=CC=CC=C4N3C(=N2)SCC5=CC=C(C=C5)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.